Cas no 633327-14-7 (4-methoxy-1h-indazole-5-carbonitrile)
633327-14-7 structure
Product Name:4-methoxy-1h-indazole-5-carbonitrile
CAS No:633327-14-7
MF:C9H7N3O
MW:173.171381235123
CID:959796
PubChem ID:23070230
Update Time:2025-04-19
4-methoxy-1h-indazole-5-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxy-1h-indazole-5-carbonitrile
- KB-193005
- SureCN4141136
- 633327-14-7
- AKOS006306939
- SCHEMBL4141136
- DTXSID40630229
-
- Inchi: 1S/C9H7N3O/c1-13-9-6(4-10)2-3-8-7(9)5-11-12-8/h2-3,5H,1H3,(H,11,12)
- InChI Key: BHETZBRUZALQMI-UHFFFAOYSA-N
- SMILES: O(C)C1=C(C#N)C=CC2=C1C=NN2
Computed Properties
- Exact Mass: 173.05900
- Monoisotopic Mass: 173.058911855g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 61.7Ų
Experimental Properties
- PSA: 61.70000
- LogP: 1.44318
4-methoxy-1h-indazole-5-carbonitrile Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
633327-14-7 (4-methoxy-1h-indazole-5-carbonitrile) Related Products
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